Cas no 183810-37-9 (8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate)

• Product Name: 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate
• CAS No: 183810-37-9
• MF: C₉H₁₂F₃NO₃S
• MW: 271.256691932678
• CID: 2783860
• Update Time: 2025-06-23

8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, 1,1,1-trifluoro-, 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl ester
• (-)-8-methyl-3-(trifluoromethylsulfonyloxy)-8-aza-bicyclo[3.2.1]oct-2-ene
• SB15418
• (-)-8-methyl-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene
• 3-trifluoromethanesulfonyloxy-8-methyl-8-azabicyclo [3.2.1]-oct-2-ene
• 3-trifluoromethanesulfonyloxy-8-methyl-8-azabicyclo[3.2.1]-oct-2-ene
• 3-trifluoromethanesulfonyloxy-8-methyl-8-azabicyclo[3.2.1]oct-2-ene
• 8-Methyl-
• 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate

• Inchi： 1S/C9H12F3NO3S/c1-13-6-2-3-7(13)5-8(4-6)16-17(14,15)9(10,11)12/h4,6-7H,2-3,5H2,1H3
• InChI Key： KSPVFUJFLJBOLL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC2CCC(C1)N2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 2
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate

Introduction to 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate (CAS No. 183810-37-9)

8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate (CAS No. 183810-37-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of 8-azabicyclo[3.2.1]octane, a nitrogen-containing bicyclic structure with a wide range of applications in the development of novel drugs and chemical probes.

The molecular structure of 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate is characterized by a bicyclic ring system with a nitrogen atom at the bridgehead position and a methyl group at the 8-position. The presence of the trifluoromethanesulfonate (triflate) group imparts unique reactivity and stability to the molecule, making it an attractive building block for various synthetic transformations.

In recent years, there has been a growing interest in the use of 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate as a key intermediate in the synthesis of bioactive compounds and pharmaceuticals. Its ability to undergo selective functionalization reactions, such as nucleophilic substitution and cross-coupling reactions, has made it an invaluable tool in the hands of synthetic chemists.

A notable application of this compound is in the development of central nervous system (CNS) drugs. The bicyclic structure of 8-methyl-8-azabicyclo[3.2.1]octane provides a rigid scaffold that can be functionalized to modulate receptor interactions and improve pharmacological properties such as potency, selectivity, and bioavailability. For example, recent studies have shown that derivatives of this compound exhibit potent activity against various neurological disorders, including Alzheimer's disease and Parkinson's disease.

In addition to its applications in medicinal chemistry, 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate has also found use in the development of chemical probes for biological research. These probes are designed to selectively target specific proteins or pathways within cells, providing valuable insights into cellular processes and disease mechanisms. The high reactivity and stability of the triflate group make it an ideal choice for such applications.

The synthesis of 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate typically involves several steps, including the formation of the bicyclic ring system and the introduction of the triflate group. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

In conclusion, 8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate (CAS No. 183810-37-9) is a highly versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity profile make it an essential building block for the development of novel drugs and chemical probes, contributing to advancements in both fundamental science and applied medicine.